Cas no 1236349-67-9 (8-Bromo-5H-pyrido3,2-bindole)

• Product Name: 8-Bromo-5H-pyrido3,2-bindole
• CAS No: 1236349-67-9
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• MDL: MFCD28975100
• CID: 3163054
• PubChem ID: 253661363
• Update Time: 2025-05-24

8-Bromo-5H-pyrido3,2-bindole Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5H-pyrido[3,2-b]indole
• B4747
• DB-208140
• AC3309
• SCHEMBL21009120
• AKOS026671324
• AC-29943
• MFCD28975100
• 1236349-67-9
• AS-60225
• SY055833
• 8-Bromo-5H-pyrido(3,2-b)indole
• 810-962-0
• 8-Bromo-5H-pyrido3,2-bindole

• MDL： MFCD28975100
• Inchi： 1S/C11H7BrN2/c12-7-3-4-9-8(6-7)11-10(14-9)2-1-5-13-11/h1-6,14H
• InChI Key： OXYFZHUGVBINOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(C=CC=N1)N2

Computed Properties

• Exact Mass: 245.97926g/mol
• Monoisotopic Mass: 245.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

8-Bromo-5H-pyrido3,2-bindole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 8-Bromo-5H-pyrido3,2-bindole

8-Bromo-5H-pyrido[3,2-b]indole: A Comprehensive Overview

8-Bromo-5H-pyrido[3,2-b]indole, identified by the CAS number 1236349-67-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The presence of a bromine atom at the 8th position of the pyrido[3,2-b]indole framework introduces unique electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 8-Bromo-5H-pyrido[3,2-b]indole involves a series of intricate chemical transformations. Researchers have employed various strategies, including Friedländer-type cyclizations and tandem reactions, to construct this complex structure. Recent advancements in catalytic methods have further streamlined its synthesis, enhancing its accessibility for large-scale production. The compound's structure is particularly notable for its fused bicyclic system, which comprises a pyridine ring fused to an indole moiety. This arrangement imparts exceptional stability and reactivity to the molecule.

In terms of biological activity, 8-Bromo-5H-pyrido[3,2-b]indole has demonstrated promising results in several assays. Studies have shown that this compound exhibits potent anti-proliferative effects against various cancer cell lines, making it a potential candidate for anti-cancer drug development. Furthermore, it has been reported to possess neuroprotective properties, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further research into its mechanism of action and bioavailability.

The pharmacokinetic profile of 8-Bromo-5H-pyrido[3,2-b]indole is another area of active investigation. Researchers are exploring methods to improve its solubility and bioavailability, which are critical factors for its successful translation into clinical settings. Recent studies have focused on modifying the compound's structure or employing nanotechnology-based delivery systems to enhance its therapeutic efficacy while minimizing side effects.

Beyond its pharmacological applications, 8-Bromo-5H-pyrido[3,2-b]indole has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. For instance, it has been incorporated into organic light-emitting diodes (OLEDs) and solar cells, where it contributes to improved device performance.

In conclusion, 8-Bromo-5H-pyrido[3,2-b]indole, with its CAS number 1236349-67-9, represents a multifaceted compound with immense potential across various scientific domains. Its structural uniqueness, coupled with its diverse biological and material properties, positions it as a key molecule for future research and development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both medicine and technology.